Cas no 2418648-55-0 (N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide)

• Product Name: N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• CAS No: 2418648-55-0
• MF: C₁₉H₁₄N₆O₂
• MW: 358.353462696075
• CID: 5453196
• PubChem ID: 146084471
• Update Time: 2025-08-02

N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-1-(2-furanylmethyl)-6-(3-pyridinyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
• N-(cyanomethyl)-1-[(furan-2-yl)methyl]-6-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
• 2418648-55-0
• N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• Z1523983235
• EN300-26689729

• Inchi： 1S/C19H14N6O2/c20-5-7-22-19(26)15-9-17(13-3-1-6-21-10-13)24-18-16(15)11-23-25(18)12-14-4-2-8-27-14/h1-4,6,8-11H,7,12H2,(H,22,26)
• InChI Key： MRCFELCMVKZKBC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1C2C(C=N1)=C(C(NCC#N)=O)C=C(C1C=NC=CC=1)N=2

Computed Properties

• Exact Mass: 358.11782371g/mol
• Monoisotopic Mass: 358.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 686.7±55.0 °C(Predicted)
• pka: 9.78±0.46(Predicted)

Additional information on N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide

N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide: A Comprehensive Overview

The compound N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide, with CAS number 2418648-55-0, represents a significant advancement in the field of heterocyclic chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. The molecule is characterized by a pyrazolo[3,4-b]pyridine core, which is a fused bicyclic system combining pyrazole and pyridine rings. This core is further substituted with a cyanomethyl group, a furan-2-ylmethyl group, and a pyridin-3-yl substituent, each contributing to its diverse chemical properties.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the cyanomethyl group in this compound introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological systems. Furthermore, the furan-2-ylmethyl substituent adds aromaticity and potential for hydrogen bonding, while the pyridin-3-yl group contributes additional electron-withdrawing character and planarity to the molecule.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that pyrazolo[3,4-b]pyridine derivatives can act as potent inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. The substitution pattern of this compound suggests that it may exhibit enhanced selectivity and potency compared to existing inhibitors.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The fused bicyclic system and the various substituents contribute to its conjugation length and stability, making it a promising candidate for use in organic electronics. Recent research has focused on its potential as a building block for organic semiconductors and light-emitting materials. Its ability to undergo post-synthetic modifications further enhances its versatility in materials science applications.

The synthesis of N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazolo[3,4-b]pyridine core through cyclization reactions, followed by functionalization with the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

From an environmental perspective, this compound demonstrates moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research. Understanding its persistence in different ecosystems is crucial for assessing its potential impact on the environment and ensuring sustainable practices in its production and use.

In conclusion, N-(Cyanomethyl)-1-(furan-2-ylmethyl)-6-pyridin-3-ylpyrazolo[3,4-b]pyridine-4-carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry, biology, and materials science.